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Compound of Interest

Compound Name: 7-Azabicyclo[4.2.0]octane

CAS No.: 278-36-4

Cat. No.: B3326711

Get Quote

Executive Summary & Structural Definition
The 7-azabicyclo[4.2.0]octane scaffold represents a fused bicyclic system combining a six-

membered cyclohexane ring with a four-membered azetidine ring. This motif is the core

pharmacophore of carbacephems and carbapenems (beta-lactam antibiotics) and serves as a

critical conformationally restricted amine in medicinal chemistry.

Nomenclature & Numbering
The IUPAC numbering for this fused system prioritizes the bridgehead atoms. However, for

heterocyclic relevance, the nitrogen is assigned position 7.

Bridgehead Carbons: Positions 1 and 6.

Nitrogen Atom: Position 7 (within the 4-membered ring).[1][2]

Key Functionalization: Position 8 (often a carbonyl in lactam precursors).
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Unlike larger fused systems (e.g., decalin), the [4.2.0] fusion imposes severe geometric

constraints.

Cis-Fusion (Thermodynamically Preferred): The bridgehead hydrogens (

and

) are on the same face. The cyclohexane ring typically adopts a distorted chair or half-chair
conformation, while the azetidine ring is puckered. This is the standard configuration found in
natural products and stable synthetic intermediates.

Trans-Fusion (Highly Strained): A trans-fusion requires the four-membered ring to span the

trans-diequatorial positions of the cyclohexane. In a [4.2.0] system, this induces immense

ring strain (

kcal/mol higher than cis), making the trans-isomer difficult to isolate without stabilizing
substituents or larger ring homologation.

Stereochemical Characterization (NMR & X-Ray)
Distinguishing between isomers is critical during synthesis. The following diagnostic

parameters are the industry standard for validation.

Proton NMR ( H-NMR) Diagnostics
The coupling constant (

) between the bridgehead protons (

and

) is the primary discriminator.
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Parameter Cis-Isomer Trans-Isomer
Mechanistic
Rationale

Coupling 6.0 – 9.0 Hz < 4.0 Hz (or distinct)

Karplus relationship:

Cis dihedral angle is

20–40° (large

). Trans fusion in

[4.2.0] forces a twisted

geometry, often

deviating from the

ideal 180° anti-

periplanar

arrangement.

NOE Signal Strong Absent

Nuclear Overhauser

Effect confirms spatial

proximity of cis-

protons.

Shift (

)

Bridgehead protons

often shielded
Deshielded

Strain-induced

rehybridization affects

chemical shift

environment.

X-Ray Crystallography[3]
Cis Geometry: The molecule adopts a "folded book" shape. The angle between the mean

planes of the cyclohexane and azetidine rings is typically sharp (

).

Lactam Marker: In 8-oxo derivatives (beta-lactams), the

bond length and planarity are key indicators of ring strain and reactivity toward nucleophiles
(e.g., serine proteases in bacteria).
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The most robust entry into this scaffold is via [2+2] cycloaddition, generating the lactam (8-one)

which can be reduced to the amine.

Workflow Diagram
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Isolation
LiAlH4 Reduction

Reflux/THF cis-7-Azabicyclo[4.2.0]
octane (Amine)

Final Product

Click to download full resolution via product page

Caption: Standard synthetic route accessing the thermodynamically stable cis-fused amine via

CSI cycloaddition.

Detailed Protocol: Synthesis of cis-7-
Azabicyclo[4.2.0]octane
Step 1: Formation of cis-7-Azabicyclo[4.2.0]octan-8-one
This step utilizes the reactivity of Chlorosulfonyl Isocyanate (CSI) with alkenes.

Setup: Flame-dry a 250 mL round-bottom flask under

atmosphere.

Reagents: Dissolve cyclohexene (1.0 eq) in anhydrous diethyl ether or dichloromethane.

Addition: Cool to 0°C. Dropwise add CSI (1.1 eq) over 30 minutes. The reaction is

exothermic.

Reaction: Allow to warm to room temperature and stir for 12–24 hours. The intermediate

-chlorosulfonyl lactam is formed.

Hydrolysis: Carefully add the reaction mixture to a vigorously stirred solution of
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aqueous

(sodium sulfite) kept at

using an ice bath. Maintain pH ~7-8 with NaOH if necessary.

Extraction: Extract with chloroform (

). Dry organics over

and concentrate.

Purification: Recrystallize from hexanes/ethyl acetate.

Validation: Check IR for

-lactam carbonyl stretch (

).

Step 2: Reduction to the Amine
Reagents: Suspend

(2.5 eq) in anhydrous THF under argon.

Addition: Dissolve the lactam (from Step 1) in THF and add dropwise to the hydride

suspension at 0°C.

Reflux: Heat to reflux for 4–6 hours to ensure complete reduction of the amide carbonyl.

Quench: Fieser workup (Water, 15% NaOH, Water). Filter the aluminum salts.

Isolation: Concentrate the filtrate. The amine is often an oil or low-melting solid.

Validation:

H-NMR should show loss of carbonyl carbon signal and upfield shift of protons adjacent to
nitrogen.

Applications in Drug Discovery
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Beta-Lactam Mimics
The cis-7-azabicyclo[4.2.0]octan-8-one core is the structural parent of carbacephems (e.g.,

Loracarbef). Replacing the sulfur of cephalosporins with a methylene group (C-1 of the

scaffold) increases chemical stability while retaining antibacterial activity.

Conformationally Restricted Peptides
The 7-azabicyclo[4.2.0]octane amine is used as a proline mimic.

Constraint: It locks the

and

torsional angles in peptide backbones.

Use Case: Designing peptidomimetics that require a specific turn geometry (e.g.,

-turn inducers) to bind GPCRs or inhibit protein-protein interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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